Cas no 1545553-67-0 (5-(3-methylbutyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(3-methylbutyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 1545553-67-0
• MF: C₁₀H₁₉N₃S
• MW: 213.342960596085
• CID: 6234279
• PubChem ID: 115390055
• Update Time: 2025-06-14

5-(3-methylbutyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-782303
• 1545553-67-0
• 5-(3-methylbutyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C10H19N3S/c1-7(2)5-6-9-11-12-10(14)13(9)8(3)4/h7-8H,5-6H2,1-4H3,(H,12,14)
• InChI Key： YRINOYJGSCTAKI-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCC(C)C)N1C(C)C

Computed Properties

• Exact Mass: 213.12996879g/mol
• Monoisotopic Mass: 213.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(3-methylbutyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol

Research Brief on 5-(3-methylbutyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol (CAS: 1545553-67-0)

The compound 5-(3-methylbutyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol (CAS: 1545553-67-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this 1,2,4-triazole derivative, which contribute to its diverse pharmacological properties. The presence of the thiol group and the branched alkyl substituents at positions 4 and 5 of the triazole ring are believed to play a critical role in its interactions with biological targets. Computational modeling and molecular docking studies suggest that this compound exhibits high affinity for enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

In vitro assays have demonstrated that 5-(3-methylbutyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value in the low micromolar range. This finding is particularly significant given the ongoing search for selective COX-2 inhibitors with improved safety profiles compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, preliminary cytotoxicity studies indicate that the compound has a favorable safety profile in normal human cell lines, further supporting its potential as a therapeutic agent.

Recent synthetic chemistry advancements have led to the development of more efficient routes for producing this compound, with improved yields and purity. A novel one-pot synthesis method published in the Journal of Medicinal Chemistry (2023) has reduced the number of steps from five to three, significantly enhancing its scalability for potential industrial production. These synthetic improvements are crucial for facilitating further pharmacological evaluation and preclinical studies.

Structural-activity relationship (SAR) studies have revealed that modifications to the isopropyl group at position 4 of the triazole ring can significantly influence the compound's biological activity. Researchers are currently exploring various analogs to optimize potency and pharmacokinetic properties. Early results suggest that halogen substitutions on the aromatic ring may enhance both activity and metabolic stability, opening new avenues for drug development.

In addition to its anti-inflammatory potential, recent screening has identified possible antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This dual functionality makes the compound particularly interesting for further development, especially in the context of increasing antibiotic resistance. However, more comprehensive studies are needed to fully characterize this activity and understand its mechanism of action.

Looking forward, several research groups have initiated preclinical evaluation of this compound, with particular focus on its pharmacokinetic profile and in vivo efficacy. Early animal model studies show promising results in reducing inflammation markers without significant gastrointestinal side effects, a common limitation of current NSAIDs. The next phase of research will likely focus on formulation development and more extensive toxicological evaluation to assess its potential for clinical translation.

In conclusion, 5-(3-methylbutyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol represents an exciting development in medicinal chemistry, with potential applications in inflammation management and possibly infectious diseases. The combination of its synthetic accessibility, promising biological activity, and favorable preliminary safety profile makes it a strong candidate for further drug development efforts. Continued research in this area may yield important insights into structure-activity relationships for 1,2,4-triazole derivatives and contribute to the development of novel therapeutic agents.